Cas no 1040665-55-1 (1-[3-(2-{[(4-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)propanoyl]piperidine-4-carboxamide)

• Product Name: 1-[3-(2-{[(4-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)propanoyl]piperidine-4-carboxamide
• CAS No: 1040665-55-1
• MF: C₂₀H₂₅N₅O₄S
• MW: 431.50860285759
• CID: 6602486
• PubChem ID: 27377267
• Update Time: 2025-07-01

1-[3-(2-{[(4-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)propanoyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[3-(2-{[(4-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)propanoyl]piperidine-4-carboxamide
• 1-[3-[2-[(4-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]propanoyl]piperidine-4-carboxamide
• F5331-0148
• AKOS024507365
• VU0642341-1
• 1040665-55-1
• 1-(3-(2-(3-(4-methoxyphenyl)ureido)thiazol-4-yl)propanoyl)piperidine-4-carboxamide

• Inchi： 1S/C20H25N5O4S/c1-29-16-5-2-14(3-6-16)22-19(28)24-20-23-15(12-30-20)4-7-17(26)25-10-8-13(9-11-25)18(21)27/h2-3,5-6,12-13H,4,7-11H2,1H3,(H2,21,27)(H2,22,23,24,28)
• InChI Key： YJXASKZMQCYBAL-UHFFFAOYSA-N
• SMILES： N1(C(=O)CCC2=CSC(NC(=O)NC3=CC=C(OC)C=C3)=N2)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 431.16272547g/mol
• Monoisotopic Mass: 431.16272547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 155Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-[3-(2-{[(4-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)propanoyl]piperidine-4-carboxamide

Research Brief on 1-[3-(2-{[(4-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)propanoyl]piperidine-4-carboxamide (CAS: 1040665-55-1)

Recent studies on the compound 1-[3-(2-{[(4-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)propanoyl]piperidine-4-carboxamide (CAS: 1040665-55-1) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole and piperidine moieties, has shown promising activity in modulating specific biological targets, making it a subject of intense research interest.

The primary focus of current research has been on elucidating the compound's mechanism of action and its pharmacological properties. In vitro studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its interaction with specific receptor subtypes has been investigated, revealing a high binding affinity and selectivity, which could be leveraged for targeted therapies.

Recent advancements in synthetic chemistry have enabled the scalable production of 1-[3-(2-{[(4-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)propanoyl]piperidine-4-carboxamide, facilitating further preclinical evaluations. Structural-activity relationship (SAR) studies have been conducted to optimize its pharmacokinetic profile, with modifications aimed at enhancing bioavailability and reducing off-target effects. These efforts have yielded derivatives with improved therapeutic indices.

In vivo studies using animal models have provided preliminary evidence of the compound's safety and efficacy. Notably, it has shown a favorable toxicity profile at therapeutic doses, with no significant adverse effects observed. These findings support its progression to further stages of drug development, including clinical trials. However, challenges such as metabolic stability and long-term safety remain to be addressed.

The broader implications of this research extend to the development of new chemical entities for unmet medical needs. The compound's unique structure and biological activity position it as a valuable candidate for further exploration in drug discovery pipelines. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.

In conclusion, 1-[3-(2-{[(4-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)propanoyl]piperidine-4-carboxamide represents a promising avenue for therapeutic innovation. Continued research efforts will be essential to fully realize its potential and address the remaining challenges in its development pathway.